Cas no 668971-98-0 (3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]-)

3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]- structure
668971-98-0 structure
Product Name:3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]-
CAS No:668971-98-0
MF:C19H17NO5
MW:339.341985464096
CID:1714253
Update Time:2024-11-27

3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]-
    • Inchi: 1S/C19H17NO5/c21-19(22)16-13-18(25-20-16)15-9-4-5-10-17(15)24-12-6-11-23-14-7-2-1-3-8-14/h1-5,7-10,13H,6,11-12H2,(H,21,22)
    • InChI Key: MYZNZNPQRPKKFQ-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2OCCCOC2=CC=CC=C2)=CC(C(O)=O)=N1

Computed Properties

  • Exact Mass: 339.11071

Experimental Properties

  • Density: 1.263±0.06 g/cm3(Predicted)
  • Boiling Point: 541.7±45.0 °C(Predicted)
  • PSA: 81.79
  • pka: 3.32±0.10(Predicted)
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